2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-furylmethyl)acetamide

• IUPAC Name: 2-[(4,5-diphenyl-1H-imidazol-2-yl)sulfanyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H19N3O2S/c26-19(23-14-18-12-7-13-27-18)15-28-22-24-20(16-8-3-1-4-9-16)21(25-22)17-10-5-2-6-11-17/h1-13H,14-15H2,(H,23,26)(H,24,25)
• InChI Key: FOVCLSNJVDVHKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(N2)SCC(=O)NCC3=CC=CO3)C4=CC=CC=C4
• Molecular Formula: C22H19N3O2S
• Molecular Weight: 389.5 g/mol

Description

The compound “2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-furylmethyl)acetamide” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different synthetic routes for imidazole and their derived products. For example, Shobhashana et al. synthesized 6-substituted-3-(4,5-diphenyl-1H-imidazol-2-yl)-2-(4-substituted phenoxy) quinoline.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

Target of Action

SMR000144030, also known as 2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]-N-(2-furylmethyl)acetamide, is a compound that primarily targets the beta-2 adrenergic receptor . This receptor plays a crucial role in the regulation of bronchial smooth muscle tone and airflow .

Mode of Action

SMR000144030 acts as an agonist of the beta-2 adrenergic receptor . By binding to this receptor, it triggers a series of intracellular events leading to the relaxation of bronchial smooth muscle, resulting in bronchodilation and increased airflow .

Biochemical Pathways

The activation of the beta-2 adrenergic receptor by SMR000144030 leads to the stimulation of adenylate cyclase via G-protein coupled receptor signaling . This results in an increase in cyclic AMP levels within the cell, which in turn activates protein kinase A. The activated protein kinase A then phosphorylates various target proteins, leading to relaxation of bronchial smooth muscle .

Pharmacokinetics

Similar compounds have been shown to exhibit time-dependent pharmacokinetics, with systemic exposure decreasing with repeated administration . This is thought to be due to increased hepatic clearance, potentially mediated by increased hepatic uptake .

Result of Action

The primary result of SMR000144030’s action is the relaxation of bronchial smooth muscle, leading to bronchodilation and increased airflow . This can help alleviate symptoms in conditions such as asthma and chronic obstructive pulmonary disease (COPD) .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of SMR000144030. For instance, temperature fluctuations can affect the compound’s stability and efficacy . Additionally, the compound’s action can be influenced by the pH of its environment

Future Directions

Imidazole and its derivatives have a broad range of chemical and biological properties, making them important in the development of new drugs. Public health problems are increasing due to antimicrobial resistance (AMR) in drug therapy, so there is a need for the development of a new drug that overcomes the AMR problems. In the past, drugs containing heterocyclic nuclei have provided high chemotherapeutic values and have acted as a remedy for the development of novel drugs. Therefore, there is great importance of heterocyclic ring-containing drugs.